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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentylcyclohexyl acetate, a versatile fragrance ingredient, offers a range of potential
industrial applications, primarily centered within the fragrance and consumer product sectors.
This technical guide provides an in-depth analysis of its chemical and physical properties, a
representative synthesis protocol, and a summary of its current industrial uses and safety
profile. While not directly applicable to drug development due to its primary function as an
aroma compound, its synthesis and formulation present relevant case studies in organic
chemistry and product development.

Introduction

Pentylcyclohexyl acetate, also known by trade names such as Cypressan and Coniferan, is a
synthetic aroma chemical valued for its complex scent profile.[1] It is characterized by woody,
pine, fruity, and balsamic notes, making it a popular component in a variety of fragranced
products. This guide will explore the technical aspects of pentylcyclohexyl acetate, providing
a resource for researchers and professionals in chemistry and product development.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of pentylcyclohexyl
acetate is crucial for its application in various formulations. The following table summarizes key
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quantitative data for 2-tert-pentylcyclohexyl acetate, a common isomer.

Property Value Reference
Molecular Formula C13H2402 [2][3]
Molecular Weight 212.33 g/mol [3][4]

67874-72-0 (for 2-tert-
CAS Number [11[3][4]
pentylcyclohexyl acetate)

Appearance Colorless to pale yellow liquid [31[5]

Woody, pine-like, cypress,
Odor ) P ] yp [1][5]
fruity, balsamic

Boiling Point 215 °C [5]
Flash Point 85 °C (closed cup) [5]
Density 0.943-0.949 g/mL at 20°C
Refractive Index 1.4560-1.4620 at 20°C

- Insoluble in water; soluble in
Solubility . _ [5]
organic solvents like ethanol

Vapor Pressure 3.540 Pa at 25°C [3]

Synthesis of Pentylcyclohexyl Acetate: A
Representative Protocol

While specific industrial synthesis protocols are proprietary, a general and plausible method for
the preparation of pentylcyclohexyl acetate is through the Fischer esterification of
pentylcyclohexanol with acetic acid or its anhydride, using an acid catalyst.

Reaction:

Pentylcyclohexanol + Acetic Anhydride --(Acid Catalyst)--> Pentylcyclohexyl Acetate + Acetic
Acid
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Materials:

Pentylcyclohexanol

Acetic anhydride

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)
Anhydrous sodium sulfate

Sodium bicarbonate solution (5%)

Brine (saturated sodium chloride solution)

Organic solvent (e.g., diethyl ether or dichloromethane)

Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine pentylcyclohexanol and a slight excess of acetic anhydride.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and dilute with an organic solvent.

Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst and unreacted acetic anhydride), and brine.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic solution under reduced
pressure to obtain the crude product. Purify the crude pentylcyclohexyl acetate by vacuum
distillation to yield the final product.
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Disclaimer: This is a generalized protocol and has not been optimized. Appropriate safety
precautions should be taken when handling all chemicals.

Industrial Applications

The primary industrial application of pentylcyclohexyl acetate is as a fragrance ingredient.[5]
Its stability and pleasant odor profile make it suitable for a wide range of consumer products.[3]

e Fine Fragrances: Used to add woody, pine, and fruity notes to perfumes and colognes.

o Personal Care Products: Incorporated into soaps, shower gels, shampoos, and deodorants
to provide a lasting fresh scent.[1]

» Household Products: Utilized in laundry detergents, fabric softeners, and air fresheners to
impart a clean and pleasant aroma.

The following diagram illustrates the workflow from synthesis to consumer product application:

Click to download full resolution via product page

Synthesis and Application Workflow

Safety and Toxicology
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Based on available safety data sheets, pentylcyclohexyl acetate is classified as a flammable
liquid and may cause skin and eye irritation.[5] It is also considered harmful to aquatic life with
long-lasting effects.[5]

Hazard Class GHS Classification
Flammability Flammable liquid, Category 3
Skin Corrosion/Irritation Skin irritation, Category 2
Eye Damage/Irritation Eye irritation, Category 2A

) Hazardous to the aquatic environment, long-
Aquatic Hazard
term hazard, Category 3

Handling and Storage:

Handle in well-ventilated areas.[5]

Avoid contact with skin and eyes.[5]

Keep away from heat, sparks, and open flames.[5]

Store in a cool, dry, well-ventilated area in tightly closed containers.[5]

Logical Relationships in Application

The versatility of pentylcyclohexyl acetate allows for its incorporation into a wide array of
consumer goods. The following diagram illustrates the logical relationship of its application
based on its primary function as a fragrance component.
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Application in Consumer Products

Conclusion

Pentylcyclohexyl acetate is a significant aroma chemical with well-established applications in
the fragrance industry. Its synthesis via esterification is a standard organic transformation, and
its physicochemical properties are well-documented. While its direct relevance to drug
development is limited, the principles of its synthesis, purification, and formulation are broadly
applicable across the chemical sciences. This guide provides a foundational understanding of
pentylcyclohexyl acetate for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. youtube.com [youtube.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15347341?utm_src=pdf-body-img
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/product/b15347341?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=SMG6uU477JQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. sciforum.net [sciforum.net]

3. CN102060697A - Synthesis process for cyclohexyl acetate - Google Patents
[patents.google.com]

4. researchgate.net [researchgate.net]

5. asianpubs.org [asianpubs.org]

To cite this document: BenchChem. [The Industrial Potential of Pentylcyclohexyl Acetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347341#potential-industrial-applications-of-
pentylcyclohexyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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